3-Acetamido-3-(p-anisyl)-1,1-diphenyl-1-propanol

• CAS No.: 14593-00-1
• Molecular Formula: C24H25NO3
• Molecular Weight: 375.5 g/mol
• IUPAC Name: N-[3-hydroxy-1-(4-methoxyphenyl)-3,3-diphenylpropyl]acetamide
• InChI: InChI=1S/C24H25NO3/c1-18(26)25-23(19-13-15-22(28-2)16-14-19)17-24(27,20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-16,23,27H,17H2,1-2H3,(H,25,26)
• InChI Key: VNQYRAUPXUHXOA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(CC(C1=CC=CC=C1)(C2=CC=CC=C2)O)C3=CC=C(C=C3)OC

Description

3-Acetamido-3-(p-anisyl)-1,1-diphenyl-1-propanol is a tertiary alcohol derivative featuring a complex substitution pattern. Its structure includes an acetamido group (-NHCOCH₃) at the 3-position, a p-anisyl (4-methoxyphenyl) substituent, and two phenyl groups at the 1-positions of the propanol backbone.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize 3-acetamido-3-(p-anisyl)-1,1-diphenyl-1-propanol, we compare it with structurally analogous compounds based on substituents and functional groups.

Amino Propanol Derivatives

• D(+)-2-Amino-3-phenyl-1-propanol: This compound shares a phenyl-substituted propanol backbone but lacks the acetamido and p-anisyl groups. Its simpler structure results in lower molecular weight (151.20 g/mol) and distinct physicochemical properties, such as a melting point of 90–94°C. It is commercially available for use in chiral syntheses .
• Its lower steric hindrance and hygroscopic nature contrast sharply with the bulky aryl groups in the target compound. It is classified as hazardous due to reactivity .

Aryl-Substituted Propanols

Acetamido-Containing Analogs

• p-Anisyl acetate : A simpler ester with a p-anisyl group. Its relative content in mixtures (0.107 ± 0.028%) and chromatographic behavior (RT 19.516 min, LRI 1384) provide insights into the stability and detection of p-anisyl derivatives .

Key Comparative Data Table

Compound Name	Molecular Formula	Key Substituents	Melting Point/Boiling Point	Commercial Availability (Price)	Notable Properties
3-Acetamido-3-(p-anisyl)-1,1-diphenyl-1-propanol	C₂₄H₂₅NO₃	Acetamido, p-anisyl, diphenyl	Not reported	Not listed in major catalogs	High steric hindrance, chiral centers
D(+)-2-Amino-3-phenyl-1-propanol	C₉H₁₃NO	Amino, phenyl	90–94°C	1g: ¥3,900; 10g: ¥26,500	Chiral synthon, low polarity
p-Anisyl acetate	C₉H₁₀O₃	p-Anisyl, acetate	Not reported	Not listed	GC retention time: 19.516 min
p-Anisyl γ-2-furyl-n-butyl ketone	C₁₆H₁₈O₃	p-Anisyl, furyl, ketone	B.p. 218°C/14 mm	Not commercial	Semicarbazone m.p. 161°C

Research Findings and Implications

• Synthetic Challenges: The bulky aryl and acetamido groups in 3-acetamido-3-(p-anisyl)-1,1-diphenyl-1-propanol likely complicate synthesis, necessitating protective strategies for the amino group and controlled Grignard or Friedel-Crafts reactions for aryl incorporation .
• Chiral Resolution: Unlike D(+)-2-amino-3-phenyl-1-propanol, which is commercially available as a single enantiomer, the target compound’s stereochemistry remains underexplored, posing challenges for asymmetric synthesis .
• Stability and Storage: Amino-alcohol analogs like DL-1-amino-2-propanol require hazardous material handling (▲ symbol), suggesting that the acetamido group in the target compound may enhance stability by reducing reactivity .